Cas no 63700-40-3 ( )

  structure
  structure
Product Name: 
CAS No:63700-40-3
MF:C21H20O6
MW:368.379906654358
CID:960713
PubChem ID:320372
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (5R,5aR,8aR)-5-(3,4-dimethoxyphenyl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one
    • (-)-Morelensin
    • 5'-Demethoxydeoxypodophyllotoxin
    • AC1L822Z
    • BURSERA MICROPHYLLA B613802K088
    • C10551
    • Morelensin
    • NSC267715
    • NSC-267715
    • Q27105536
    • DTXSID10313219
    • CHEBI:1959
    • NSC 267715
    • 63700-40-3
    •  
    • Inchi: 1S/C21H20O6/c1-23-15-4-3-11(6-16(15)24-2)19-14-8-18-17(26-10-27-18)7-12(14)5-13-9-25-21(22)20(13)19/h3-4,6-8,13,19-20H,5,9-10H2,1-2H3/t13-,19+,20-/m0/s1
    • InChI Key: MKWAWTRNIPHOLB-SVIJTADQSA-N
    • SMILES: O1C([C@@H]2[C@H](C3C=CC(=C(C=3)OC)OC)C3C=C4C(=CC=3C[C@H]2C1)OCO4)=O

Computed Properties

  • Exact Mass: 368.126
  • Monoisotopic Mass: 368.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 63.2Ų

Experimental Properties

  • PSA: 63.22
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